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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002

Introduction

N,N-Bis(cyanoethyl)aniline is a significant chemical intermediate used in the synthesis of
dyes, polymers, and pharmaceuticals.[1][2] Its synthesis is primarily achieved through a double
Michael addition reaction, a class of conjugate addition, between aniline and acrylonitrile. This
document provides detailed protocols and application notes for researchers, scientists, and
professionals in drug development, focusing on the practical synthesis of this compound. The
reaction involves the nucleophilic addition of aniline to the activated alkene of acrylonitrile,
typically under catalytic conditions.[1][3]

Reaction Principle and Mechanism

The formation of N,N-Bis(cyanoethyl)aniline from aniline and acrylonitrile proceeds via a
consecutive Michael addition mechanism. Aniline acts as the Michael donor, and acrylonitrile
serves as the Michael acceptor. The reaction first forms the mono-adduct, 3-
(phenylamino)propanenitrile, which then undergoes a second Michael addition with another
molecule of acrylonitrile to yield the final bis-adduct. The reaction is generally facilitated by a
catalyst, which can be a base, a Lewis acid, or a transition metal salt.[1][4][5]

Caption: Reaction pathway for the synthesis of N,N-Bis(cyanoethyl)aniline.

Physicochemical Properties of N,N-
Bis(cyanoethyl)aniline
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The final product is typically a solid at room temperature and should be handled with
appropriate safety precautions.[1][2]

Property Value Reference(s)
CAS Number 1555-66-4 [21(6][7]
Molecular Formula C12H13N3 [1][2]16]
Molecular Weight 199.25 g/mol [6][8]

Light beige to yellow crystalline
Appearance _ [1][61[e]
powder/solid

Melting Point 80-88 °C [2][6]117]

. ) 165-180 °C at reduced
Boiling Point [2][6]
pressure (0.3-6 Torr)

Soluble in organic solvents like
Solubility ethanol and acetone; insoluble  [1][2]

in water

General Experimental Workflow

The overall process for the synthesis, purification, and analysis of N,N-Bis(cyanoethyl)aniline
follows a standard laboratory workflow. Proper planning and adherence to safety protocols are
essential at each stage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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